Cas no 1204298-05-4 (3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 1204298-05-4
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 5734859
• PubChem ID: 45496369
• Update Time: 2025-05-21

3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1204298-05-4
• 3-(4-methoxyphenyl)-2-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CS-0282864
• AKOS015956443
• EN300-237117
• F2130-0244
• 3-(4-methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• 3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid

• Inchi： 1S/C15H13N3O4/c1-8-12(9-3-5-10(22-2)6-4-9)13-16-7-11(15(20)21)14(19)18(13)17-8/h3-7,17H,1-2H3,(H,20,21)
• InChI Key： VQMIODBPGXVPCS-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C2C(C3C=CC(=CC=3)OC)=C(C)NN21

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.2Ų

Additional information on 3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid

Recent Advances in the Study of 3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1204298-05-4)

The compound 3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1204298-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic scaffold, characterized by its pyrazolopyrimidine core, has been explored for its potential applications in drug discovery, particularly as a modulator of various biological targets. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.

One of the key areas of research has been the synthesis and derivatization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) described an efficient synthetic route for 3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid, highlighting its scalability and purity. The researchers employed a multi-step protocol involving condensation and cyclization reactions, yielding the target compound with high enantiomeric purity. This advancement is critical for further preclinical evaluations.

In addition to synthetic improvements, recent investigations have explored the compound's mechanism of action. Preliminary in vitro studies suggest that it exhibits inhibitory activity against certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound demonstrated selective inhibition of p38 MAP kinase, a key player in cytokine signaling. The study utilized molecular docking and kinetic assays to validate its binding affinity, providing a structural basis for its inhibitory effects.

Further research has also examined the compound's potential as a lead structure for developing novel anti-inflammatory and anticancer agents. In a collaborative effort between academic and industrial researchers, derivatives of 3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid were screened for their efficacy in cell-based assays. Results indicated that certain analogs exhibited potent anti-proliferative effects against cancer cell lines, with IC50 values in the low micromolar range. These findings underscore the compound's versatility and its potential for further optimization.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation compatibility need to be addressed. Recent pharmacokinetic studies, however, have shown encouraging data regarding its oral bioavailability and tissue distribution in rodent models. These studies, published in Drug Metabolism and Disposition (2023), provide a foundation for future preclinical development.

In conclusion, 3-(4-Methoxyphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1204298-05-4) represents a promising scaffold for drug discovery, with demonstrated activity against biologically relevant targets. Ongoing research aims to refine its pharmacological properties and explore its therapeutic potential in diverse disease contexts. The integration of synthetic chemistry, structural biology, and translational research will be pivotal in advancing this compound toward clinical evaluation.